Cas no 1806880-52-3 (2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid
• CAS No: 1806880-52-3
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4893865
• Update Time: 2025-05-21

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrF2INO2/c9-2-5-4(12)1-3(8(14)15)6(13-5)7(10)11/h1,7H,2H2,(H,14,15)
• InChI Key： BAGSSGPKOGTIRY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C(C(F)F)=NC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

Comprehensive Analysis of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid (CAS No. 1806880-52-3)

In the realm of pharmaceutical intermediates and fine chemicals, 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid (CAS No. 1806880-52-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its bromomethyl, difluoromethyl, and iodo functional groups, serves as a critical building block in the synthesis of advanced molecules. Researchers and industry professionals frequently search for "pyridine derivatives synthesis," "halogenated pyridine applications," and "CAS 1806880-52-3 supplier," reflecting its growing relevance in modern chemistry.

The molecular structure of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid offers exceptional reactivity, making it invaluable for cross-coupling reactions and heterocyclic compound development. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after in drug discovery for their enhanced metabolic stability and bioavailability. Recent trends in "fluorine in medicinal chemistry" and "iodopyridine uses" highlight the compound's alignment with cutting-edge research.

From a synthetic perspective, this compound is often employed in the preparation of agrochemicals, pharmaceutical intermediates, and functional materials. Its bromomethyl moiety facilitates further functionalization, while the iodo substituent enables participation in palladium-catalyzed reactions, such as Suzuki or Sonogashira couplings. Queries like "how to handle bromomethyl compounds" and "iodopyridine stability" underscore the practical considerations when working with this chemical.

Environmental and safety aspects of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid are also frequently discussed. While not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive functional groups. Searches for "safe storage of halogenated pyridines" and "disposal of iodinated compounds" reflect user concerns about sustainable chemistry practices.

In the context of industrial scalability, challenges such as "large-scale synthesis of difluoromethyl pyridines" and "purification of polyhalogenated intermediates" are actively explored. Innovations in continuous flow chemistry and green solvents have opened new avenues for optimizing the production of this compound, addressing both efficiency and environmental impact.

Looking ahead, the demand for 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylic acid is expected to rise, driven by its utility in developing next-generation therapeutics and advanced materials. Its compatibility with modern synthetic methodologies positions it as a key player in addressing contemporary challenges in chemical synthesis and drug development.